Cas no 2164-34-3 (2-(bromomethyl)-2,3-dihydro-1,4-benzodioxine)

2-(Bromomethyl)-2,3-dihydro-1,4-benzodioxine is a brominated derivative of 1,4-benzodioxine, featuring a reactive bromomethyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and functionalized benzodioxine derivatives. Its bromomethyl group enables efficient nucleophilic substitution reactions, facilitating the introduction of diverse substituents or further cyclization. The benzodioxine core contributes to stability while allowing modifications for pharmaceutical or material science applications. This reagent is valued for its well-defined reactivity and utility in medicinal chemistry, where it may be employed in the development of bioactive molecules. Proper handling is required due to the lability of the C-Br bond.
2-(bromomethyl)-2,3-dihydro-1,4-benzodioxine structure
2164-34-3 structure
Product Name:2-(bromomethyl)-2,3-dihydro-1,4-benzodioxine
CAS No:2164-34-3
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD00044831
CID:84152
PubChem ID:98333
Update Time:2025-10-19

2-(bromomethyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

    • 2-(Bromomethyl)-2,3-dihydrobenzo[b][1,4]dioxine
    • TIMTEC-BB SBB003290
    • 2-BROMOMETHYL-1,4-BENZODIOXAN
    • 2-(BROMOMETHYL)-2,3-DIHYDRO-1,4-BENZODIOXINE
    • AKOS 90
    • 2-(bromomethyl)-2,3-dihydro-1,4-benzodioxin
    • 2-Bromomethyl-1,4-benzodioxane
    • 2-BroMoMethyl-1,4-benzodioxane 5GR
    • 2-Bromomethyl-2,3-dihydrobenzo[1,4]dioxine
    • 2-Bromomethyl-2,3-dihydro-benzo[1,4]dioxine
    • 2-(Bromomethyl)-1,4-benzodioxane
    • 3-(bromomethyl)-2,3-dihydro-1,4-benzodioxine
    • (S)-2-(Bromomethyl)-2,3-dihydrobenzo[b][1,4]dioxine
    • NSC106871
    • 2-bromomethylbenzo-1,4-dio
    • 2-Bromomethyl-1,4-benzodioxane, 97%
    • F1967-1719
    • SB48494
    • MFCD00044831
    • SCHEMBL243878
    • AKOS000279184
    • 2-bromomethyl-(2,3 dihydrobenzo[1,4]dioxin)
    • EINECS 218-503-0
    • QYLFKNVZIFTCIY-UHFFFAOYSA-N
    • UNII-T2VR2E695H
    • AS-40113
    • QYLFKNVZIFTCIY-UHFFFAOYSA-
    • 2164-34-3
    • NSC 106871
    • 2-bromomethylbenzo-1,4-dioxan
    • CS-0063856
    • T2VR2E695H
    • AKOS016843547
    • 2-bromomethyl-(2,3dihydrobenzo[1,4]dioxine)
    • ?2-BROMOMETHYL-1,4-BENZODIOXANE
    • EN300-225890
    • FT-0653584
    • 6-Methyl-2,3,4,5-tetrahydropyridine N-oxide
    • InChI=1/C9H9BrO2/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7H,5-6H2
    • 1,4-Benzodioxin, 2-(bromomethyl)-2,3-dihydro-
    • NSC-106871
    • DTXSID901301573
    • FT-0611578
    • 2-bromomethyl-(2,3 dihydrobenzo[1,4]dioxine)
    • NS00049308
    • AM100519
    • B2349
    • BBL100087
    • DB-011735
    • ALBB-024877
    • STL511272
    • DB-045654
    • 2-(bromomethyl)-2,3-dihydro-1,4-benzodioxine
    • MDL: MFCD00044831
    • Inchi: 1S/C9H9BrO2/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7H,5-6H2
    • InChI Key: QYLFKNVZIFTCIY-UHFFFAOYSA-N
    • SMILES: BrCC1COC2C=CC=CC=2O1
    • BRN: 150154

Computed Properties

  • Exact Mass: 227.97900
  • Monoisotopic Mass: 227.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: liquid
  • Density: 1.533 g/mL at 25 °C(lit.)
  • Boiling Point: 250-251 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.5720(lit.)
  • PSA: 18.46000
  • LogP: 2.22130
  • Solubility: Not determined

2-(bromomethyl)-2,3-dihydro-1,4-benzodioxine Security Information

2-(bromomethyl)-2,3-dihydro-1,4-benzodioxine Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(bromomethyl)-2,3-dihydro-1,4-benzodioxine Pricemore >>

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